Cas no 168957-42-4 (1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-)

1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)- structure
168957-42-4 structure
Product Name:1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-
CAS No:168957-42-4
MF:C14H23N3
MW:233.352523088455
CID:1350315
Update Time:2024-08-17

1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-
    • 1H-1,4-Diazepin-6-amine, hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)- (9CI)
    • Inchi: 1S/C14H23N3/c1-12-4-3-5-13(8-12)9-17-7-6-16(2)10-14(15)11-17/h3-5,8,14H,6-7,9-11,15H2,1-2H3/t14-/m1/s1
    • InChI Key: CYAMSEPMEHWNBD-CQSZACIVSA-N
    • SMILES: N1(C)C[C@@H](N)CN(CC2=CC=CC(C)=C2)CC1

Computed Properties

  • Exact Mass: 233.18939

Experimental Properties

  • Density: 1.021±0.06 g/cm3(Predicted)
  • Boiling Point: 333.8±42.0 °C(Predicted)
  • PSA: 32.5
  • pka: 8.86±0.40(Predicted)

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